Cas no 2287271-03-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2287271-03-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6139314
• PubChem ID: 137944480
• Update Time: 2025-07-16

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-azaspiro[3.4]octane-7-carboxylate
• EN300-4141240
• 2287271-03-6
• F91599
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8-6-10(7-11-8)4-3-5-10/h8,11H,2-7H2,1H3
• InChI Key： GCTCTPAMOQGMJS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CN1)CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 261.2±33.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2287271-03-6 and Its Potential Applications in Modern Research

The compound with the CAS number 2287271-03-6, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has shown promising characteristics that warrant detailed exploration and potential utilization in various scientific applications.

Recent advancements in the study of molecular interactions have highlighted the importance of novel compounds that can modulate biological pathways with high specificity. The compound 2287271-03-6 has been identified as a potential candidate that could interfere with key enzymatic processes, making it a valuable asset in the development of therapeutic agents. Its unique structural properties suggest that it may exhibit inhibitory effects on certain enzymes that are implicated in metabolic disorders and inflammatory responses.

One of the most intriguing aspects of this compound is its ability to interact with biological targets at the molecular level. Studies have indicated that 2287271-03-6 can bind to specific receptors and enzymes, thereby altering cellular signaling pathways. This capability is particularly relevant in the context of drug discovery, where precise targeting is essential for minimizing side effects and maximizing therapeutic efficacy. The compound’s mechanism of action remains an area of active investigation, but preliminary data suggest that it may serve as a potent modulator of cellular processes.

In the realm of chemical biology, the compound 2287271-03-6 has been scrutinized for its potential role in understanding disease mechanisms. Researchers are exploring its interactions with proteins and nucleic acids to uncover new insights into how certain diseases develop. By studying how this compound affects cellular functions, scientists hope to identify new therapeutic targets and develop innovative strategies for treating complex conditions.

The synthesis and characterization of 2287271-03-6 have been conducted using state-of-the-art techniques in organic chemistry and spectroscopy. These methods have allowed researchers to determine the compound’s molecular structure with high precision, which is crucial for understanding its biological activity. The synthesis pathways developed for this compound also offer insights into potential modifications that could enhance its efficacy or reduce its toxicity.

As research progresses, the potential applications of 2287271-03-6 are likely to expand beyond basic scientific inquiry. The pharmaceutical industry is particularly interested in compounds that can be developed into drugs targeting unmet medical needs. The unique properties of this compound make it a promising candidate for further development into a therapeutic agent. However, additional studies are necessary to fully understand its safety profile and optimal dosing regimens.

The regulatory landscape for new chemical entities like 2287271-03-6 is complex and requires careful navigation. Ensuring compliance with regulatory standards is essential for advancing this compound from laboratory research to clinical use. Collaborations between academic institutions, biotechnology companies, and regulatory agencies will be crucial in facilitating this transition.

Environmental considerations also play a role in the development and application of new compounds. The ecological impact of 2287271-03-6 must be evaluated to ensure that its use does not pose risks to ecosystems. Sustainable practices in synthesis and disposal will be important factors in determining its overall viability as a research tool or therapeutic agent.

In conclusion, the compound with CAS number 2287271-03-6, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant opportunity for advancement in chemical and biomedical research. Its unique properties and potential applications make it a subject of great interest among researchers worldwide. As further studies are conducted, the full scope of its capabilities will likely become more apparent, paving the way for new discoveries and innovations.